Cas no 221462-97-1 (Phosphine,1,1'-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[1,1-diphenyl-)

• Product Name: Phosphine,1,1'-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[1,1-diphenyl-
• CAS No: 221462-97-1
• MF: C₄₇H₄₈OP₂
• MW: 690.830954551697
• MDL: MFCD07368351
• CID: 244259
• PubChem ID: 11534901
• Update Time: 2025-04-19

Phosphine,1,1'-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-9H-xanthene-4,5-diyl]bis[1,1-diphenyl-
• (R,R)-2,7-DI-TERT-BUTYL-9,9-DIMETHYL-4,5-BIS(METHYLPHENYLPHOSPHINO)XANTHENE
• 2,7-DI-TERT-BUTYL-9,9-DIMETHYL-4,5-BIS(METHYLPHENYLPHOSPHINO)XANTHENE
• 2,5-DIMETHYL-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 4,5-DIPHENYLPHOSPHINO-2,7-DI-TERT-BUTYL-9,9-DIMETHYLXANTHENE
• 4,7-di-tert-butylXantphos
• tBuXantphos
• 2,7-di-tert-butyl-9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene
• CS-0203259
• KDKJDGIJQNFICS-UHFFFAOYSA-N
• SCHEMBL708320
• 221462-97-1

• MDL： MFCD07368351
• Inchi： 1S/C47H48OP2/c1-45(2,3)33-29-39-43(41(31-33)49(35-21-13-9-14-22-35)36-23-15-10-16-24-36)48-44-40(47(39,7)8)30-34(46(4,5)6)32-42(44)50(37-25-17-11-18-26-37)38-27-19-12-20-28-38/h9-32H,1-8H3
• InChI Key： KDKJDGIJQNFICS-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC(=CC2=C1OC1C(=CC(=CC=1C2(C)C)C(C)(C)C)P(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 566.28700
• Monoisotopic Mass: 690.31804015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 36.41000
• LogP: 8.83820